molecular formula C5H7NO2 B079106 5-Ethoxyoxazole CAS No. 15031-12-6

5-Ethoxyoxazole

Cat. No. B079106
CAS RN: 15031-12-6
M. Wt: 113.11 g/mol
InChI Key: BNMZAQRFVVJHOT-UHFFFAOYSA-N
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Description

5-Ethoxyoxazole is a heterocyclic compound with a five-membered ring structure. The ring contains an oxygen atom, a nitrogen atom, and three carbon atoms . It’s a part of a larger class of compounds known as oxazoles, which are widely used in medicinal chemistry due to their diverse biological activities .


Synthesis Analysis

The synthesis of oxazole derivatives, including 5-Ethoxyoxazole, involves various approaches. These include radiation, metal-mediated, one-pot, and other methods . The synthesis often involves the cyclization of N-acylated α-amino acids in the presence of dehydrating reagents .


Molecular Structure Analysis

The molecular formula of 5-Ethoxyoxazole is C5H7NO2 . It has a molecular weight of 113.11 g/mol . The InChIKey, a unique identifier for chemical substances, for 5-Ethoxyoxazole is BNMZAQRFVVJHOT-UHFFFAOYSA-N .

Scientific Research Applications

1. Medicinal Chemistry and Drug Discovery

Specific Scientific Field

Medicinal chemistry and drug discovery.

Summary of Application

Oxazoles, including 5-ethoxyoxazole, serve as essential structural motifs in many biologically active compounds. Researchers in medicinal chemistry explore oxazole derivatives due to their diverse pharmacological properties. These compounds exhibit activities such as antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory effects .

Experimental Procedures

To synthesize oxazole derivatives, scientists employ various methods. One notable approach involves using magnetically recoverable catalysts . These catalysts are based on magnetic nanoparticles, which offer several advantages:

Results and Outcomes

Researchers have reported successful synthesis of various oxazole derivatives using magnetic nanocatalysts. These catalysts enable efficient reactions, and their application streamlines the separation process. This review article provides valuable insights for synthetic chemists working with oxazole derivatives and focusing on magnetic nanocatalysts .

2. Pharmacophore Design and Drug Targeting

Specific Scientific Field

Pharmacophore design and drug targeting.

Summary of Application

The oxazole ring is a common structural motif found in many drugs and bioactive molecules. For instance, drugs like oxaprozin (an anti-inflammatory drug), voriconazole (an antifungal drug), and sunitinib (an anticancer drug) contain an oxazole ring. This structural feature often contributes to their ability to bind to specific biological targets and exert therapeutic effects .

Experimental Procedures

Researchers use oxazole derivatives as pharmacophores to design new drugs. By modifying the oxazole scaffold, they tailor the compound’s properties for specific targets. Rational drug design involves computational modeling, molecular docking, and structure-activity relationship studies.

Results and Outcomes

The presence of an oxazole ring in drugs enhances their bioactivity. Understanding the interactions between the oxazole moiety and biological targets aids in developing effective medications .

3. Materials Science and Nanotechnology

Specific Scientific Field

Materials science and nanotechnology.

Summary of Application

Oxazole derivatives, including 5-ethoxyoxazole, find applications in materials science. Researchers explore their properties for potential use in nanomaterials, sensors, and coatings.

Experimental Procedures

Scientists synthesize modified oxazole derivatives and investigate their physical and chemical properties. Techniques such as spectroscopy, microscopy, and surface analysis help characterize these materials.

Results and Outcomes

Oxazole-based materials exhibit interesting properties, including fluorescence, conductivity, and catalytic activity. These findings contribute to the development of novel nanomaterials and functional coatings .

Future Directions

Oxazole derivatives, including 5-Ethoxyoxazole, continue to be a focus of research due to their diverse biological activities . Future research may focus on the synthesis of more biologically active and less toxic derivatives of oxazoles .

properties

IUPAC Name

5-ethoxy-1,3-oxazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7NO2/c1-2-7-5-3-6-4-8-5/h3-4H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNMZAQRFVVJHOT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CN=CO1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10318284
Record name 5-Ethoxyoxazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10318284
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

113.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Ethoxyoxazole

CAS RN

15031-12-6
Record name NSC328212
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=328212
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 5-Ethoxyoxazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10318284
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
153
Citations
三木卓一, 松尾泰介 - Journal of Synthetic Organic Chemistry, Japan, 1973 - jstage.jst.go.jp
4- Carboxymethyl- 5- ethoxyoxazole … 4- Carboxymethyl- 5- ethoxyoxazole … 5- ethoxyoxazole (a) で得られた5- ethoxy-4- ethoxycarbonylrnethyloxazole 10gお …
Number of citations: 3 www.jstage.jst.go.jp
T MATSUO, T MIKI - Chemical and Pharmaceutical Bulletin, 1972 - jstage.jst.go.jp
The Diels-Alder reaction of 4-carboxymethyl-5-ethoxyoxazole(I) was investigated. First, the mechanism and the stereochemistry of the adducts in the course of the Diels-Alder reaction …
Number of citations: 16 www.jstage.jst.go.jp
T Afshari, M Mohsennia, MR Sameti - Structural Chemistry, 2021 - Springer
The mechanism and the selectivity of Diels-Alder (DA) reaction between 2,4–dimethyl–5–ethoxyoxazole (DE 4) and ethyl 4,4,4–trifluorocrotonate (ET 5) at 298 K in the presence of …
Number of citations: 1 link.springer.com
SL Corrao, MJ Macielag, IJ Turchi - The Journal of Organic …, 1990 - ACS Publications
… 2-Methyl-5-ethoxyoxazole-4-carboxylic Acid. Ethyl 2methyl-5-ethoxyoxazole-4-… of the 2-methyl-4-(chlorocarbonyl)-5-ethoxyoxazole. A small sample was recrystallized from benzene for …
Number of citations: 24 pubs.acs.org
G Sandford, I Wilson, CM Timperley - Journal of fluorine chemistry, 2004 - Elsevier
… Cycloaddition reactions between 5-ethoxyoxazole derivatives [2,4-dimethyl 5-ethoxyoxazole and 4-methyl 5-ethoxyoxazole] and various trifluoromethyl alkenes [ethyl 4,4,4-…
Number of citations: 22 www.sciencedirect.com
B Fischer, A Hassner, JL Wolk - actachemscand.org
… 2-(4-Bromobutyl)-5-ethoxyoxazole 1 reacts with ethyl carbazate and isocyanate nucleophiles in an unexpected manner to give N-substituted piperidines and an unsymmetrical dimer. A …
Number of citations: 0 actachemscand.org
T Naito, K Ueno, M Sano, Y Omura, I Itoh, F Ishikawa - Tetrahedron Letters, 1968 - Elsevier
… We now report a new method of preparing a pyridoxine analog, 2-methyl-3-hydroxypyridine-4,5-dicarboxaldehyde (V) by the Diels-Alder reaction of 4-methyl-5-ethoxyoxazole (I) with 2,5…
Number of citations: 11 www.sciencedirect.com
BAJ OHNSEN, K UNDHEIM - Acta Chem. Scand. B, 1983 - actachemscand.org
… The reaction between 4-methyl-5ethoxyoxazole 3 and acrylic acid was exothermic and was over as soon as the mixing was completed. The product was purified by recrystallization from …
Number of citations: 0 actachemscand.org
A SSAAAASSMSS - Acta Chem. Scand. B, 1983
Number of citations: 0
WR BOON, HC CARRINGTON… - … of the XVth …, 1947 - International Metalworkers' …
Number of citations: 0

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